Cas no 1167056-92-9 (6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid)

• Product Name: 6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
• CAS No: 1167056-92-9
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD12405099
• CID: 835130
• PubChem ID: 53399575
• Update Time: 2025-04-19

6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 6-chloro-
• 6-CHLORO-1H-PYRROLO[2,3-B]PYRIDINE-4-CARBOXYLIC ACID
• 6-Chloro-7-azaindole-4-carboxylic acid
• WNHYMQCWBLAACO-UHFFFAOYSA-N
• SB14231
• FCH1152974
• AK203731
• SCHEMBL2158798
• SY259998
• ALBB-037061
• AS-49456
• CS-0004481
• MFCD12405099
• 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylicacid
• 1167056-92-9
• AKOS025149193
• I10576
• 6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid

• MDL： MFCD12405099
• Inchi： 1S/C8H5ClN2O2/c9-6-3-5(8(12)13)4-1-2-10-7(4)11-6/h1-3H,(H,10,11)(H,12,13)
• InChI Key： WNHYMQCWBLAACO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C2C=CNC2=N1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.8

Experimental Properties

• Density: 1.6±0.1 g/cm3

6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)